Cas no 59920-08-0 (Phenol,2-[[2-hydroxy-5-[(2-hydroxy-3-nitrophenyl)methyl]-3-nitrophenyl]methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-)
![Phenol,2-[[2-hydroxy-5-[(2-hydroxy-3-nitrophenyl)methyl]-3-nitrophenyl]methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro- structure](https://www.kuujia.com/scimg/cas/59920-08-0x500.png)
59920-08-0 structure
Product name:Phenol,2-[[2-hydroxy-5-[(2-hydroxy-3-nitrophenyl)methyl]-3-nitrophenyl]methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-
CAS No:59920-08-0
MF:C27H20N4O12
MW:592.467307090759
CID:336838
Phenol,2-[[2-hydroxy-5-[(2-hydroxy-3-nitrophenyl)methyl]-3-nitrophenyl]methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2-[[2-hydroxy-5-[(2-hydroxy-3-nitrophenyl)methyl]-3-nitrophenyl]methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-
- Phenol, 2-[[2-hydroxy-5-[(2-hydroxy-3-nitrophenyl)methyl]-3-nitrophenyl]methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro- (9CI)
-
- Inchi: 1S/C27H20N4O12/c32-24-5-4-14(10-21(24)29(38)39)6-15-8-18(26(34)22(11-15)30(40)41)13-19-9-16(12-23(27(19)35)31(42)43)7-17-2-1-3-20(25(17)33)28(36)37/h1-5,8-12,32-35H,6-7,13H2
- InChI Key: VDYGDTZYRNLDRR-UHFFFAOYSA-N
- SMILES: C1(O)=C([N+]([O-])=O)C=C(CC2=CC=C(O)C([N+]([O-])=O)=C2)C=C1CC1=CC(CC2=CC=CC([N+]([O-])=O)=C2O)=CC([N+]([O-])=O)=C1O
Computed Properties
- Exact Mass: 592.1078
Experimental Properties
- Density: 1.606±0.06 g/cm3(Predicted)
- Boiling Point: 791.0±55.0 °C(Predicted)
- PSA: 253.48
- pka: 6.93±0.10(Predicted)
Phenol,2-[[2-hydroxy-5-[(2-hydroxy-3-nitrophenyl)methyl]-3-nitrophenyl]methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro- Related Literature
-
Rawad Tadmouri,Jean Claude Micheau,Véronique Pimienta Soft Matter, 2011,7, 8741-8744
-
M. Loewert,T. Carambia,M. Stehle,P. Pfeifer React. Chem. Eng., 2020,5, 1071-1082
-
Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
-
Mohsen Khaledian,Razali Ismail,Elnaz Akbari RSC Adv., 2016,6, 38753-38760
59920-08-0 (Phenol,2-[[2-hydroxy-5-[(2-hydroxy-3-nitrophenyl)methyl]-3-nitrophenyl]methyl]-4-[(4-hydroxy-3-nitrophenyl)methyl]-6-nitro-) Related Products
- 118-95-6(Phenol,2-(1-methylethyl)-4,6-dinitro-)
- 13073-29-5(2-Methyl-6-nitrophenol)
- 14452-34-7(2,4-Dimethyl-6-nitrophenol)
- 1415124-96-7(2,6-Dichloro-4-(hydroxymethyl)benzoic acid)
- 2248210-19-5((2R)-2-(2,6-Dimethylphenyl)propan-1-amine)
- 1461714-74-8(N-methyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide)
- 2241337-84-6(Bemnifosbuvir hemisulfate)
- 332161-42-9(2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)
- 308294-79-3(7-{(6-methylpyridin-2-yl)amino4-(trifluoromethyl)phenylmethyl}quinolin-8-ol)
- 1550708-13-8(1-(3-fluoro-4-nitrophenyl)-1H-pyrazole-3-carboxylic acid)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
